Cas no 1040675-35-1 (1-(2-{[4-(2,3-dichlorophenyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione)

• Product Name: 1-(2-{[4-(2,3-dichlorophenyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione
• CAS No: 1040675-35-1
• MF: C₁₇H₂₁Cl₂N₃O₄S
• MW: 434.337341070175
• CID: 6009271
• PubChem ID: 27377700
• Update Time: 2025-06-13

1-(2-{[4-(2,3-dichlorophenyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-{[4-(2,3-dichlorophenyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione
• 1-[2-[4-(2,3-dichlorophenyl)piperazin-1-yl]sulfonylethyl]piperidine-2,6-dione
• SR-01000922461-1
• AKOS024508003
• VU0642857-1
• 1040675-35-1
• SR-01000922461
• F5381-0025
• 1-(2-((4-(2,3-dichlorophenyl)piperazin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione

• Inchi： 1S/C17H21Cl2N3O4S/c18-13-3-1-4-14(17(13)19)20-7-9-21(10-8-20)27(25,26)12-11-22-15(23)5-2-6-16(22)24/h1,3-4H,2,5-12H2
• InChI Key： WNKXGYHGCYZLNU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1CCN(CC1)S(CCN1C(CCCC1=O)=O)(=O)=O)Cl

Computed Properties

• Exact Mass: 433.0629827g/mol
• Monoisotopic Mass: 433.0629827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-{[4-(2,3-dichlorophenyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione

Research Brief on 1-(2-{[4-(2,3-dichlorophenyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione (CAS: 1040675-35-1)

The compound 1-(2-{[4-(2,3-dichlorophenyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione (CAS: 1040675-35-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperazine and piperidine-2,6-dione scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a candidate for central nervous system (CNS) disorders.

Recent studies have focused on the compound's mechanism of action, particularly its interaction with serotonin and dopamine receptors. The 2,3-dichlorophenyl moiety is believed to enhance binding affinity to these receptors, making it a valuable scaffold for developing novel psychotropic agents. Preliminary in vitro assays have demonstrated its efficacy in receptor binding assays, with notable selectivity for specific receptor subtypes.

In vivo studies have further explored the pharmacokinetic and pharmacodynamic properties of this compound. Researchers have reported favorable blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics. Additionally, metabolic stability studies indicate a relatively long half-life, suggesting potential for once-daily dosing in clinical applications. These findings position the compound as a strong candidate for further preclinical development.

Recent synthetic advancements have also been made in the production of 1-(2-{[4-(2,3-dichlorophenyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione. Novel synthetic routes have been developed to improve yield and purity, addressing earlier challenges in large-scale production. These advancements are crucial for facilitating future clinical trials and commercialization efforts.

Looking ahead, researchers are investigating the compound's potential in treating specific neurological disorders, such as schizophrenia and depression. Early animal models have shown encouraging results in behavioral assays, though further studies are needed to fully elucidate its therapeutic potential and safety profile. The compound's unique structural features continue to make it a subject of intense research interest in the pharmaceutical industry.